Cas no 88584-52-5 (Benzonitrile, 4,4'-[oxybis(methylene)]bis-)

Benzonitrile, 4,4'-[oxybis(methylene)]bis- structure
88584-52-5 structure
Product Name:Benzonitrile, 4,4'-[oxybis(methylene)]bis-
CAS No:88584-52-5
MF:C16H12N2O
MW:248.27928352356
CID:627750
PubChem ID:13117974
Update Time:2025-04-19

Benzonitrile, 4,4'-[oxybis(methylene)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4,4'-[oxybis(methylene)]bis-
    • 4-[(4-cyanophenyl)methoxymethyl]benzonitrile
    • 4,4'-(2-Oxa-propanediyl)-di-benzonitrile
    • Bis(4-cyanobenzyl) ether
    • 4-cyanobenzyl ether
    • 4,4'-(Oxydimethylene)dibenzonitrile
    • GYAVWCQUWMBKPL-UHFFFAOYSA-N
    • 88584-52-5
    • 4,4'-[Oxybis(methylene)]dibenzonitrile
    • DTXSID90519333
    • SCHEMBL3401155
    • Inchi: 1S/C16H12N2O/c17-9-13-1-5-15(6-2-13)11-19-12-16-7-3-14(10-18)4-8-16/h1-8H,11-12H2
    • InChI Key: GYAVWCQUWMBKPL-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(C#N)=CC=1)CC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 248.094963011g/mol
  • Monoisotopic Mass: 248.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 56.8Ų

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